Cas no 2375259-81-5 (4,6-dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid)

• Product Name: 4,6-dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid
• CAS No: 2375259-81-5
• MF: C₇H₃NO₅
• MW: 181.102421998978
• CID: 6170671
• PubChem ID: 165750881
• Update Time: 2025-05-25

4,6-dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7443217
• 4,6-dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid
• 2375259-81-5

• Inchi： 1S/C7H3NO5/c9-5-2-1-3(7(11)12)13-4(2)6(10)8-5/h1H,(H,11,12)(H,8,9,10)
• InChI Key： CLAGERXBZYCKLV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C(NC(C1=2)=O)=O

Computed Properties

• Exact Mass: 181.00112220g/mol
• Monoisotopic Mass: 181.00112220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.6Ų

Additional information on 4,6-dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid

4,6-Dioxo-4H,5H,6H-Furo[2,3-c]pyrrole-2-carboxylic Acid: A Comprehensive Overview

4,6-Dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid (CAS No. 2375259-81-5) is a fascinating compound with a unique chemical structure that has garnered significant attention in the scientific community. This compound belongs to the class of heterocyclic compounds and is characterized by its fused furo-pyrrole ring system. The presence of two oxygen atoms in the dioxo positions adds complexity to its structure and potentially influences its chemical reactivity and biological activity.

The furo[2,3-c]pyrrole core of this molecule is a bicyclic system that combines a furan ring with a pyrrole ring. This structural feature is not only intriguing from a synthetic standpoint but also offers potential for various applications in medicinal chemistry and materials science. The carboxylic acid group at position 2 further enhances the functional diversity of this compound, making it a versatile building block for further chemical modifications.

Recent studies have explored the synthesis and characterization of 4,6-dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid, shedding light on its physical and chemical properties. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm its structure and analyze its stability under different conditions. These findings have been instrumental in understanding the compound's behavior in various chemical environments.

In terms of applications, 4,6-dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid has shown promise in the field of drug discovery. Its unique structure suggests potential interactions with biological targets such as enzymes or receptors. Preliminary bioassays have indicated moderate activity against certain enzymes involved in metabolic pathways. While these results are still in their early stages, they highlight the compound's potential as a lead molecule for further optimization.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have developed efficient synthetic routes that utilize readily available starting materials and environmentally friendly reagents. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemistry practices.

From a materials science perspective, the furo-pyrrole core of 4,6-dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid exhibits interesting electronic properties that could be exploited in the development of new materials for optoelectronic devices. Studies are ongoing to investigate its ability to form self-assembled monolayers or integrate into polymer frameworks for advanced applications.

In conclusion,4,6-dioxo-4H,5H,6H-furo[2,3-c]pyrrole-2-carboxylic acid (CAS No. 2375259-81-5) is a compound with significant potential across multiple scientific domains. Its unique structure and functional groups make it an attractive target for both fundamental research and applied studies. As ongoing investigations continue to uncover new insights into its properties and applications,the scientific community eagerly awaits further developments in this exciting area of study.